![molecular formula C16H13ClN2O3 B2833465 2-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(p-tolyl)acetamide CAS No. 903198-44-7](/img/structure/B2833465.png)
2-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(p-tolyl)acetamide
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Description
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar amide group and the aromatic ring could impact its solubility, and the oxazole ring could influence its chemical stability .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Innovative synthesis methods have been developed for creating compounds with complex structures, including derivatives of benzoxazoles and acetamides. For example, a novel compound was synthesized, demonstrating the potential for creating complex molecules with specific structural features (Xue et al., 2008).
- Crystal Structure Characterization : Detailed crystallographic analysis has been used to characterize the molecular structure of synthesized compounds, providing essential insights into their molecular geometry and potential reactivity (Xue et al., 2008).
Biological and Pharmacological Applications
- Anticonvulsant Agents : Benzothiazole derivatives, including those with acetamido pharmacophores, have been explored for their potential as anticonvulsant agents. This includes in vivo screenings for anticonvulsant activity and in silico drug-likeness parameters to evaluate absorption and brain penetration (M. Amir et al., 2012).
- Antimicrobial Activity : Certain benzoxazole and benzimidazole derivatives have been synthesized and tested for antimicrobial activities against various bacterial strains, indicating the potential for discovering new antimicrobial agents (G. Turan-Zitouni et al., 2007).
Chemical Properties and Reactions
- Chemical Reactions and Modifications : Research has explored the chemical reactions of benzoxazoles, including methylene group modifications, to develop a variety of derivatives with potential insecticidal activity or for other applications (J. Samaritoni et al., 1999).
properties
IUPAC Name |
2-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O3/c1-10-2-5-12(6-3-10)18-15(20)9-19-13-8-11(17)4-7-14(13)22-16(19)21/h2-8H,9H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PITSVIWKBNHPMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C3=C(C=CC(=C3)Cl)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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